Cas no 1849271-06-2 (2-(Furan-3-yl)ethanethioamide)

• Product Name: 2-(Furan-3-yl)ethanethioamide
• CAS No: 1849271-06-2
• MF: C₆H₇NOS
• MW: 141.190880060196
• CID: 6262595
• PubChem ID: 130564531
• Update Time: 2025-06-11

2-(Furan-3-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 1849271-06-2
• 2-(furan-3-yl)ethanethioamide
• EN300-1847396
• 2-(Furan-3-yl)ethanethioamide

• Inchi： 1S/C6H7NOS/c7-6(9)3-5-1-2-8-4-5/h1-2,4H,3H2,(H2,7,9)
• InChI Key： LKYQABCGABSZOJ-UHFFFAOYSA-N
• SMILES： S=C(CC1=COC=C1)N

Computed Properties

• Exact Mass: 141.02483502g/mol
• Monoisotopic Mass: 141.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 71.2Ų

Additional information on 2-(Furan-3-yl)ethanethioamide

Comprehensive Analysis of 2-(Furan-3-yl)ethanethioamide (CAS No. 1849271-06-2): Properties, Applications, and Research Insights

The compound 2-(Furan-3-yl)ethanethioamide (CAS No. 1849271-06-2) is a specialized organic molecule featuring a furan ring and a thioamide functional group. This unique structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both heterocyclic and sulfur-containing moieties makes it a versatile intermediate for synthesizing compounds with diverse biological activities.

Recent trends in drug discovery highlight the growing demand for furan derivatives, particularly those incorporating sulfur, as they exhibit enhanced binding affinity to biological targets. Researchers are actively investigating 2-(Furan-3-yl)ethanethioamide for its role in developing kinase inhibitors and antimicrobial agents. Its CAS number 1849271-06-2 is frequently queried in scientific databases, reflecting its relevance in medicinal chemistry.

From a synthetic perspective, the compound’s thioamide group offers distinct reactivity compared to conventional amides, enabling novel cyclization reactions and chelation properties. This characteristic aligns with the current focus on green chemistry, where researchers seek efficient methods to functionalize furan-based scaffolds. Laboratories optimizing catalytic processes for sulfur incorporation often reference this compound as a model substrate.

In material science, 2-(Furan-3-yl)ethanethioamide has shown promise in the design of organic semiconductors. The furan-thioamide conjugation system contributes to electron delocalization, a critical feature for optoelectronic applications. With the rise of flexible electronics, this compound’s potential in conductive polymers is a hot topic in academic forums and patent filings.

Analytical studies of CAS 1849271-06-2 emphasize its stability under ambient conditions, though storage recommendations suggest protection from prolonged light exposure due to the photosensitive furan ring. Chromatographic purity data (>98%) makes it suitable for high-throughput screening in drug development pipelines. The compound’s logP value and hydrogen-bonding capacity are frequently analyzed to predict its ADMET properties.

Environmental researchers are examining the biodegradation pathways of such furan-thioamide hybrids, responding to increased scrutiny of persistent organic pollutants. Preliminary data suggest moderate aquatic toxicity, prompting studies on structure-activity relationships to design safer analogs. These investigations align with global initiatives for sustainable chemical design.

The commercial availability of 2-(Furan-3-yl)ethanethioamide through specialty chemical suppliers has expanded its accessibility for academic research and industrial R&D. Price fluctuations in recent years reflect shifting demand patterns, particularly from contract research organizations focusing on fragment-based drug discovery. Its scalable synthesis remains an active area of process chemistry optimization.

Patent landscapes reveal increasing claims incorporating 1849271-06-2 as a key intermediate for cancer therapeutics and antiviral compounds, especially targeting RNA viruses. This correlates with heightened interest in broad-spectrum antivirals post-pandemic. The compound’s ability to modulate protein-protein interactions is another emerging research frontier.

Spectroscopic characterization of 2-(Furan-3-yl)ethanethioamide, including NMR and HRMS data, has been thoroughly documented to support quality control in synthetic workflows. Computational chemists utilize these benchmarks for molecular docking studies, particularly when modeling interactions with enzyme active sites containing cysteine residues.

Future directions for CAS 1849271-06-2 research may explore its utility in bioconjugation chemistry or as a ligand for transition metal catalysts. The compound’s dual functionality positions it as a valuable tool for developing multifunctional materials and targeted therapeutics, ensuring its continued relevance across chemical disciplines.